Oxazole-2-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of oxazole-based molecules often utilizes the van Leusen oxazole synthesis . This strategy involves the use of tosylmethylisocyanides (TosMICs) and has been employed to prepare various oxazole derivatives. Researchers globally have explored this method to discover potential oxazole-based medicinal compounds .
Molecular Structure Analysis
The molecular structure of Oxazole-2-carbonitrile consists of a five-membered heterocyclic ring containing one nitrogen atom and one oxygen atom. It appears as a white crystalline powder .
Chemical Reactions Analysis
Scientific Research Applications
Anticancer Research
Oxazole-2-carbonitrile derivatives have shown promise in anticancer research. Novel 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles exhibit anticancer activities and could be useful in developing new anticancer drugs .
Antibacterial and Antifungal Applications
The synthesis of 2-amino oxazole/4-substituted-phenyl oxazole has been assessed for antibacterial and antifungal potency, showing significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi .
Synthesis of Heterocyclic Compounds
Oxazole derivatives are key in the synthesis of various heterocyclic compounds, which are integral to a large number of drugs and biologically relevant molecules .
Catalysis
Oxazoles have been used as catalysts in various chemical reactions, enhancing the efficiency and yield of synthetic processes .
Drug Development
Due to their versatile nature, oxazoles serve as an excellent framework in drug development, leading to the discovery of potent therapeutic agents .
Safety and Hazards
Mechanism of Action
Target of Action
Oxazole-2-carbonitrile is a derivative of the oxazole class of compounds . Oxazoles are known to interact with a variety of biological targets due to their versatile structure . .
Mode of Action
Oxazole derivatives are known to interact with their targets through various non-covalent interactions . The exact interaction of Oxazole-2-carbonitrile with its targets would depend on the specific target and the substitution pattern of the compound .
Biochemical Pathways
Oxazole derivatives have been shown to affect a broad range of biochemical pathways due to their diverse biological activities . They have been associated with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . The specific biochemical pathways affected by Oxazole-2-carbonitrile would depend on its specific biological activity and target.
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
The molecular and cellular effects of Oxazole-2-carbonitrile’s action would depend on its specific biological activity and target. Oxazole derivatives have been shown to exhibit a broad range of pharmacological properties, suggesting that they can induce a variety of molecular and cellular effects .
Action Environment
The action, efficacy, and stability of Oxazole-2-carbonitrile can be influenced by various environmental factors. These can include the pH of the environment, the presence of other compounds, and the specific conditions of the biological system in which the compound is acting .
properties
IUPAC Name |
1,3-oxazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2N2O/c5-3-4-6-1-2-7-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUAXDPHPSHEGQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=N1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30600193 |
Source
|
| Record name | 1,3-Oxazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30600193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
94.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
68776-60-3 |
Source
|
| Record name | 1,3-Oxazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30600193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Oxazole-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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